Cas no 1142198-91-1 ((4E)-4-(2-Chlorobenzylidene)-3-(chloromethyl)-isoxazol-5(4H)-one)

• Product Name: (4E)-4-(2-Chlorobenzylidene)-3-(chloromethyl)-isoxazol-5(4H)-one
• CAS No: 1142198-91-1
• MF: C₁₁H₇Cl₂NO₂
• MW: 256.084780931473
• CID: 1068711
• PubChem ID: 53407418
• Update Time: 2025-04-20

(4E)-4-(2-Chlorobenzylidene)-3-(chloromethyl)-isoxazol-5(4H)-one Chemical and Physical Properties

Names and Identifiers

• (4E)-4-(2-Chlorobenzylidene)-3-(chloromethyl)-isoxazol-5(4H)-one
• (4E)-4-(2-chlorobenzylidene)-3-(chloromethyl)isoxazol-5(4H)-one
• 3-(CHLOROMETHYL)-4-[(2-CHLOROPHENYL)METHYLIDENE]-1,2-OXAZOL-5-ONE
• 1142198-91-1

• MDL： MFCD12027779
• Inchi： 1S/C11H7Cl2NO2/c12-6-10-8(11(15)16-14-10)5-7-3-1-2-4-9(7)13/h1-5H,6H2
• InChI Key： HCDQMGBXFFZWHX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C=C1C(=O)ON=C1CCl

Computed Properties

• Exact Mass: 254.9853839g/mol
• Monoisotopic Mass: 254.9853839g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 38.7Ų